2-Fluoro-3-(trifluoromethyl)benzenesulfonyl chloride

• IUPAC Name: 2-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClF4O2S/c8-15(13,14)5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
• InChI Key: XYFDWDIVRHEMRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S(=O)(=O)Cl)F)C(F)(F)F
• Molecular Formula: C7H3ClF4O2S
• Molecular Weight: 262.61 g/mol

Description

2-Fluoro-3-(trifluoromethyl)benzenesulfonyl chloride, commonly referred to as 2-F3MBS, is a highly versatile reagent used in organic synthesis. It has been used in a wide range of applications, from pharmaceuticals to materials science. In its simplest form, 2-F3MBS is a white crystalline solid with a melting point of 109-110°C. It is soluble in many organic solvents, such as dichloromethane, ethyl acetate, and chloroform, and is stable in air. 2-F3MBS is an important reagent for a wide range of synthetic methods, such as Suzuki, Stille, and Sonogashira couplings, as well as other cross-coupling reactions.

Mechanism of Action

2-F3MBS is a highly reactive reagent and can be used as a nucleophile in a variety of reactions. It reacts with a variety of electrophiles, such as alkyl halides and aryl halides, to form carbon-carbon and carbon-oxygen bonds. It is also used in the synthesis of aryl-aryl bonds through a Suzuki coupling reaction and in the synthesis of aryl-alkyl bonds through a Stille coupling reaction.
Biochemical and Physiological Effects
2-F3MBS is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of a variety of pharmaceuticals and other compounds, which may have biochemical and physiological effects. It is important to note that these effects will depend on the structure of the compound being synthesized and the intended application.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-F3MBS in laboratory experiments is its high reactivity and selectivity. It is able to selectively react with a variety of electrophiles, allowing for the synthesis of a variety of compounds with different structures. Additionally, it is relatively easy to handle and is stable in air. However, it is important to note that 2-F3MBS can be toxic and should be handled with care.

Future Directions

Could include the development of new reaction conditions for the synthesis of various compounds, such as pharmaceuticals, materials, and fluorescent dyes. Additionally, research could be conducted to explore the use of 2-F3MBS in other fields, such as catalysis and biochemistry. Finally, further research could be conducted to explore the potential toxicity of 2-F3MBS and to develop methods for its safe handling.

Synthesis Methods

2-F3MBS is typically synthesized through a two-step process. The first step involves the reaction of trifluoromethylbenzene sulfonyl chloride with 2-fluoroaniline in the presence of a strong base, such as sodium hydride. This reaction produces 2-fluoro-3-(trifluoromethyl)benzenesulfonamide, which is then hydrolyzed in the second step to yield 2-F3MBS. This method is highly efficient and can be carried out in a single pot.

Scientific Research Applications

2-F3MBS has been widely used in scientific research for a variety of applications. It has been used in the synthesis of pharmaceuticals, such as the anticonvulsant drug lacosamide, as well as in the synthesis of organic materials, such as polymers and nanomaterials. Additionally, it has been used in the synthesis of fluorescent dyes, which are used in a variety of biological assays.